Cas no 2408-17-5 ((trifluoromethyl)thioacetic acid)

(Trifluoromethyl)thioacetic acid is a versatile organosulfur compound characterized by the presence of both a thioester (–SC(=O)–) and a trifluoromethyl (–CF₃) group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly for introducing the SCF₃ moiety into target molecules. The compound’s strong electron-withdrawing properties enhance its utility in nucleophilic and electrophilic reactions, enabling efficient construction of fluorinated intermediates. Its stability under mild conditions and compatibility with various functional groups further broaden its applicability in pharmaceuticals, agrochemicals, and materials science. The trifluoromethylthio group is prized for its lipophilicity and metabolic stability, contributing to improved bioavailability in bioactive compounds.
(trifluoromethyl)thioacetic acid structure
2408-17-5 structure
Product Name:(trifluoromethyl)thioacetic acid
CAS No:2408-17-5
MF:C3H3F3O2S
MW:160.114930391312
CID:1088366
PubChem ID:3386253
Update Time:2025-06-09

(trifluoromethyl)thioacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((Trifluoromethyl)thio)acetic acid
    • (TRIFLUOROMETHYL)THIO]ACETIC ACID
    • 2-(trifluoromethylsulfanyl)acetic acid
    • 2-[(trifluoromethyl)sulfanyl]acetic acid
    • [(trifluoromethyl)thio]acetic acid
    • [(trifluoromethyl)sulfanyl]acetic acid
    • J-015342
    • 2408-17-5
    • Acetic acid, [(trifluoromethyl)thio]-
    • EN300-37281
    • BS-40379
    • CDXSCTQQQWTJNJ-UHFFFAOYSA-N
    • Z57932525
    • trifluoromethylmercaptoacetic acid
    • Trifluoromethylsulfanyl-acetic acid
    • AT40916
    • CS-0247732
    • MFCD01050155
    • acetic acid, trifluoromethylthio-
    • SCHEMBL8670281
    • DTXSID90392007
    • AKOS008968689
    • 2-((Trifluoromethyl)thio)aceticacid
    • (Trifluoromethylthio)acetic acid
    • (trifluoromethyl)thioacetic acid
    • MDL: MFCD01050155
    • Inchi: 1S/C3H3F3O2S/c4-3(5,6)9-1-2(7)8/h1H2,(H,7,8)
    • InChI Key: CDXSCTQQQWTJNJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)CC(=O)O

Computed Properties

  • Exact Mass: 159.98059
  • Monoisotopic Mass: 159.98058499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3

(trifluoromethyl)thioacetic acid Pricemore >>

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Additional information on (trifluoromethyl)thioacetic acid

Recent Advances in the Application of (Trifluoromethyl)thioacetic Acid (CAS 2408-17-5) in Chemical Biology and Pharmaceutical Research

(Trifluoromethyl)thioacetic acid (CAS 2408-17-5) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique physicochemical properties. Recent studies highlight its role as a key intermediate in the synthesis of trifluoromethylthio (SCF3)-containing compounds, which are increasingly sought after for their enhanced metabolic stability and membrane permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing SCF3-modified kinase inhibitors, showing a 40% improvement in target engagement compared to non-fluorinated analogs.

Innovative synthetic methodologies have expanded the utility of this compound. Researchers at MIT developed a novel photoredox-catalyzed decarboxylative coupling reaction using (trifluoromethyl)thioacetic acid, enabling late-stage functionalization of complex drug molecules (Nature Chemistry, 2024). This breakthrough addresses previous challenges in introducing the SCF3 group at advanced synthetic stages, with reported yields exceeding 85% for over 30 pharmaceutical scaffolds.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM analysis revealed that SCF3-modified compounds derived from (trifluoromethyl)thioacetic acid exhibit unique binding modes with protein targets, particularly in allosteric pockets (Cell Chemical Biology, 2023). This finding has spurred new drug discovery programs targeting previously "undruggable" proteins, with several candidates currently in preclinical evaluation.

Recent pharmacokinetic investigations demonstrate significant advantages of SCF3-containing drugs synthesized from this precursor. A 2024 comparative study showed 2-3 fold improvements in half-life and oral bioavailability compared to their oxygenated counterparts, attributed to reduced oxidative metabolism and enhanced passive diffusion (ACS Pharmacology & Translational Science). These properties are particularly valuable for CNS-targeted therapeutics, with two candidates now in Phase I trials for neurodegenerative disorders.

Emerging applications in chemical biology include its use as a biochemical probe. The SCF3 group's unique vibrational signature enables Raman imaging of drug distribution at subcellular resolution, as demonstrated in a recent Science Advances publication. This technique has revealed previously unobservable drug accumulation patterns in lysosomes and lipid droplets, providing new insights into intracellular pharmacokinetics.

Manufacturing and scale-up processes have seen significant advancements. A continuous flow synthesis platform developed by Merck scientists achieves kilogram-scale production of (trifluoromethyl)thioacetic acid derivatives with >99% purity (Organic Process Research & Development, 2023). This technological leap addresses previous supply chain challenges and supports the growing demand for SCF3-containing pharmaceuticals.

Looking forward, the integration of machine learning in retrosynthetic planning is expected to further expand the applications of this compound. Early results from IBM Research show that AI models can predict novel disconnection strategies for (trifluoromethyl)thioacetic acid derivatives with 78% accuracy, potentially unlocking new structural space for drug discovery (Nature Machine Intelligence, 2024).

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